3-methyl(1,2-13C2)butanoic acid

Core Science & Biosynthesis

3-methyl(1,2-13C2)butanoic acid metabolic pathway mapping

Metabolic Flux Architecture: Tracing 3-Methyl(1,2-13C2)butanoic Acid in Mammalian and Microbial Systems

Executive Summary

The precise mapping of branched-chain fatty acid (BCFA) metabolism is critical for understanding cellular energy homeostasis, microbiome-host signaling, and inborn errors of metabolism. 3-Methylbutanoic acid (commonly known as isovaleric acid) is a highly bioactive intermediate. By strategically employing the 1,2-13C2 stable isotope tracer, researchers can cleanly decouple the ketogenic and lipogenic branches of leucine degradation. This whitepaper provides an authoritative, field-proven guide to the biochemical rationale, experimental execution, and quantitative analysis of 3-methyl(1,2-13C2)butanoic acid metabolic tracing.

The Leucine-Isovalerate Axis: Biochemical Foundations

3-Methylbutanoic acid is a central metabolite in the degradation pathway of the branched-chain amino acid leucine[1]. Its metabolic trajectory spans both mammalian mitochondrial networks and the gut microbiome:

• Mammalian Catabolism & Pathology: Within the mitochondria, isovaleric acid is activated to isovaleryl-CoA. It is subsequently dehydrogenated by the enzyme isovaleryl-CoA dehydrogenase (IVD) to form 3-methylcrotonyl-CoA, linking amino acid catabolism directly to oxidative phosphorylation[2]. Genetic deficiencies in the IVD enzyme halt this pathway, leading to Isovaleric Acidemia (IVA), a severe autosomal recessive disorder characterized by the toxic accumulation of isovaleryl-CoA derivatives[3].

• Microbiome Signaling: In the colon, bacterial fermentation of unabsorbed leucine generates substantial quantities of isovaleric acid[4]. Recent studies have demonstrated that this microbiome-derived metabolite acts as a potent signaling molecule, inducing colonic smooth muscle relaxation via the cyclic AMP (cAMP)/Protein Kinase A (PKA) pathway[1].

Strategic Rationale: The Causality of 1,2-13C2 Labeling

A common pitfall in metabolic flux analysis is the default reliance on uniformly labeled (U-13C) tracers. While comprehensive, U-13C tracers often create convoluted mass isotopomer distributions (MIDs) that obscure specific enzymatic cleavage events. The selection of the 1,2-13C2 isotopomer for 3-methylbutanoic acid is a deliberate, causality-driven choice based on the terminal steps of the pathway.

The Cleavage Mechanism: As 3-methylcrotonyl-CoA is further metabolized, it undergoes carboxylation and hydration to form 3-hydroxy-3-methylglutaryl-CoA (HMG-CoA). The enzyme HMG-CoA lyase then cleaves this molecule specifically between the C2 and C3 positions of the original isovalerate carbon backbone.

• The Acetyl-CoA Partition: The C1 and C2 carbons of isovalerate are exclusively partitioned into Acetyl-CoA.

• The Acetoacetate Partition: The remaining carbons (C3, C4, and the methyl branch) form Acetoacetate.

By utilizing 3-methyl(1,2-13C2)butanoic acid, researchers generate a clean, orthogonal M+2 signal for Acetyl-CoA and an M+0 signal for Acetoacetate . A U-13C5 tracer would label both products (M+2 Acetyl-CoA and M+3 Acetoacetate), unnecessarily complicating downstream flux analysis into the TCA cycle. The 1,2-13C2 isotopomer acts as a highly specific, self-validating probe for the ketogenic branch of leucine degradation[5].

Metabolic routing of 3-methyl(1,2-13C2)butanoic acid to M+2 Acetyl-CoA and M+0 Acetoacetate.

Experimental Methodology: Self-Validating 13C Mapping Protocol

To ensure high-fidelity data, the experimental workflow must prevent artifactual isotopic scrambling. The following protocol establishes a self-validating system for in vitro tracing.

Phase 1: Tracer Incubation & Steady-State Kinetics

• Seed target cells (e.g., primary fibroblasts or CHO cells) in 6-well plates and culture to 80% confluence.

• Wash cells twice with PBS to deplete residual unlabeled extracellular metabolites.

• Introduce custom tracing media containing 1 mM 3-methyl(1,2-13C2)butanoic acid.

• Incubate at 37°C for a predetermined time-course (e.g., 0, 1, 4, 12, and 24 hours). Causality: A time-course is mathematically required to differentiate between metabolic bottlenecks (slow enrichment) and absolute pathway blockages (zero enrichment).

Phase 2: Metabolic Quenching & Extraction

• Aspirate media and immediately submerge the plate bottom in liquid nitrogen for 10 seconds.

• Add 1 mL of pre-chilled (-80°C) 80% methanol / 20% LC-MS grade water directly to the cells. Causality: Cellular metabolism operates on a millisecond timescale. Rapid cold-methanol quenching instantly denatures metabolic enzymes, locking the mass isotopomer distribution (MID) in its true biological state.

• Scrape cells, transfer to a microcentrifuge tube, and centrifuge at 15,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new vial and evaporate to dryness using a vacuum concentrator.

Phase 3: LC-MS/MS Analysis

• Reconstitute the dried extract in 50 µL of 50% acetonitrile.

• Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column coupled to a Q-TOF or triple quadrupole mass spectrometer. Causality: Acyl-CoA intermediates (e.g., Isovaleryl-CoA) are highly polar and poorly retained on standard reversed-phase C18 columns. HILIC ensures adequate retention and sharp peak shapes, which are mandatory for accurate isotopic integration.

• Operate the MS with polarity switching, utilizing Multiple Reaction Monitoring (MRM) to track M+0 to M+5 isotopomers.

Step-by-step experimental workflow for 13C-isotope tracing and mass isotopomer distribution.

Quantitative Data Presentation: Mass Isotopomer Distribution (MID)

The raw MS data must be corrected for natural isotopic abundance (e.g., natural 13C and 15N) to yield the true fractional enrichment. The table below outlines the expected mass shifts when utilizing the 1,2-13C2 tracer. The presence of M+2 Acetyl-CoA confirms successful transit through the IVD and HMG-CoA lyase enzymatic steps.

Table 1: Expected Mass Shifts and MID for 1,2-13C2-Isovaleric Acid Tracing

Metabolite	Chemical Formula	Unlabeled Mass (M+0) [M-H]-	13C-Labeled Mass	Primary Isotopomer	Biological Implication
3-Methylbutanoic Acid	C5H10O2	101.06 m/z	103.07 m/z	M+2	Tracer Verification & Uptake
Isovaleryl-CoA	C26H44N7O17P3S	850.16 m/z	852.17 m/z	M+2	Cellular Activation via ACSM
3-Methylcrotonyl-CoA	C26H42N7O17P3S	848.15 m/z	850.16 m/z	M+2	IVD Enzymatic Activity
Acetyl-CoA	C23H38N7O17P3S	808.12 m/z	810.13 m/z	M+2	HMG-CoA Lyase Cleavage
Acetoacetate	C4H6O3	101.02 m/z	101.02 m/z	M+0	Unlabeled Byproduct Confirmation

Conclusion

Mapping the metabolic fate of 3-methylbutanoic acid requires a rigorous synthesis of biochemistry and analytical chemistry. By leveraging the specific cleavage mechanics of HMG-CoA lyase, the 1,2-13C2 isotopomer provides an elegant, low-noise method for tracking leucine-derived carbon flux into the TCA cycle. When paired with rapid cold-quenching and HILIC-MS/MS, this protocol ensures maximum data integrity for applications ranging from rare disease diagnostics to microbiome-host interaction studies.

References[1] BenchChem. "An In-depth Technical Guide to the Physical and Chemical Properties of 3-Methylbutanoic Acid".https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFou00vLT73UC1jYqJcSNkPfs9FNt90E7uU2ucbCq46HCG6QYLqXpw9scEMp7klKwrqoC61TlQU3KNEt_BzRa8oy4_9kDJFJq2-K8IABK8OuKNe45CLF_FxYRVbqqi1KEtsZy_Uj_aGqF2d8eI-l3u49VLZIswAqsSxHhmBZWbXbesXbPvxRo8AH-VKq9djCaJ04uU0-v-z6uBXIeb7-VS7kAzq2lclAiXlQfmSn24fIKruNh6Xq-03[2] Wikipedia. "Isovaleryl-CoA".https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFTKEiwZ5myJCg538ws_rnC5sndBNdQKhcnZQ0t6yez2f0dvbBvTVvtdWvXnbKo99339PEoq7BkWA6hggI23UFDKqQVbkUPgj26cC8V_9MgiwCcXpniQXm4WJyThJhreWHaY8zj17c=[3] PMC. "Isovaleric Acidemia: New Aspects of Genetic and Phenotypic Heterogeneity".https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEUi9XlcQI-6nT4hFhL7I6X-2p_NRnXkEtnje_b79Bp7HTuQsllb5d3kwmdNp_o-j9BG1kj6qcu8u07bCn9aAAj20m1XDpR_GjHhG7yCjlqns-jkQCZkERyKUHsBZDCayX-PtdRYYXh-TOTmw==[4] Biocrates Life Sciences. "Isovaleric acid - Metabolite of the month".https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHJrVE5rzrn7us5lWt6VOUlTJ8J44tW0wAe58WMwaxuLkaclU-R4WLub1_E1L8AungCCmdpq1H7Vs8mRf_Nk2rG88gM-VAkped9BISnyhO_0YN5SSvyxWFWBhS4jbVrUS4=[5] PNAS. "Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture".https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGxV2lcxdVvqanPX2QOiVUavb8Jj82rKgVbm9DgzIH3iwmJuDetc07rTv7-If2MxYfDYFAr2TgCEB8-f3d9XHBtuD7ticK0cwVCeHeT8uKVu0szepW7VtTxh_tTtZsg1K6xgPjhf8tlxfsr

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A Technical Guide to the Application of 3-Methyl(1,2-13C2)butanoic Acid in Short-Chain Fatty Acid Research

Executive Summary

The study of short-chain fatty acids (SCFAs), particularly branched-chain fatty acids (BCFAs) like isovaleric acid, is critical for understanding the complex interplay between the gut microbiota, host metabolism, and overall health. Isovaleric acid, a product of leucine fermentation by gut bacteria, is implicated in everything from energy homeostasis to neurological function.[1][2] However, accurately tracing its metabolic fate in vivo presents significant analytical challenges. This technical guide details the pivotal role of 3-methyl(1,2-13C2)butanoic acid, a stable isotope-labeled analog of isovaleric acid, as a powerful tool for researchers. We will explore the rationale for its use, provide in-depth experimental workflows for its application in metabolic tracing and absolute quantification, and discuss the causality behind key methodological choices to ensure robust and reproducible results. This guide is intended for researchers, scientists, and drug development professionals seeking to precisely dissect the metabolic pathways and fluxes of isovaleric acid in complex biological systems.

Introduction: The Significance of SCFAs and the Need for Isotopic Tracers

Short-chain fatty acids (SCFAs) are saturated aliphatic monocarboxylic acids with fewer than six carbons, primarily produced by microbial fermentation of dietary fibers and amino acids in the colon.[3] The most abundant SCFAs—acetate, propionate, and butyrate—are well-studied for their roles in gut health, immune modulation, and host metabolism.[3][4]

Branched-chain fatty acids (BCFAs) such as isovaleric acid (3-methylbutanoic acid) are produced from the fermentation of branched-chain amino acids like leucine.[1] Isovaleric acid is a key energy source for colonocytes and is involved in the regulation of fatty acid, glucose, and cholesterol metabolism.[1] An excess of this metabolite is linked to the rare genetic disorder isovaleric acidemia, characterized by a deficiency in the enzyme isovaleryl-CoA dehydrogenase, leading to severe metabolic and neurological symptoms.[1][5][6]

Studying the dynamics of isovaleric acid production, absorption, and utilization in vivo is challenging due to its rapid metabolism and its presence in a complex mixture of other SCFAs. This is where stable isotope tracing becomes an indispensable technique. By introducing a "heavy" version of the molecule, where one or more atoms are replaced with a stable, non-radioactive isotope (e.g., ¹³C instead of ¹²C), we can distinguish the tracer from the endogenous pool. This allows for precise measurement of metabolic fluxes, pathway activities, and absolute concentrations.[7][8][9]

Why 3-Methyl(1,2-¹³C₂)butanoic Acid?

The choice of 3-methyl(1,2-¹³C₂)butanoic acid as a tracer is strategic. The two ¹³C atoms provide a distinct mass shift (M+2) that is easily resolved by mass spectrometry from the natural (M+0) isovaleric acid and its M+1 isotopologue, which exists due to the natural abundance of ¹³C. This clear mass difference is crucial for minimizing isotopic overlap and ensuring accurate quantification, especially in tracer experiments designed to measure the synthesis of new fatty acids.[10]

Core Methodologies & Experimental Workflows

The application of 3-methyl(1,2-¹³C₂)butanoic acid primarily falls into two interconnected research areas: metabolic flux analysis and absolute quantification via isotope dilution.

Metabolic Flux Analysis: Tracing the Fate of Isovalerate

¹³C-Metabolic Flux Analysis (¹³C-MFA) is a powerful technique to quantify the rates (fluxes) of intracellular metabolic pathways.[11][12] By providing 3-methyl(1,2-¹³C₂)butanoic acid as a substrate, researchers can trace the incorporation of the ¹³C label into downstream metabolites, revealing the metabolic pathways through which isovalerate is processed.

Conceptual Workflow for In Vivo Metabolic Tracing

Caption: High-level workflow for an in vivo stable isotope tracing experiment.

Step-by-Step Protocol: In Vivo Tracing

• Animal Acclimatization & Baseline Sampling: Acclimate animals to the experimental conditions. Collect baseline blood and fecal samples to determine natural isotopic abundance.

• Tracer Preparation: Prepare a sterile solution of 3-methyl(1,2-¹³C₂)butanoic acid in a suitable vehicle (e.g., saline). The dosage will depend on the research question and animal model but should be sufficient to achieve detectable enrichment in target tissues.

• Administration: Administer the tracer. The route is critical: oral gavage is suitable for studying gut microbiota metabolism and first-pass hepatic metabolism, while intravenous (IV) infusion is used to study systemic tissue metabolism.[13]

• Timed Sample Collection: Collect biological samples at various time points post-administration (e.g., 15, 30, 60, 120, 240 minutes). Key samples include blood (for plasma), liver, adipose tissue, colon contents, and feces.[14]

• Sample Processing: Immediately process or flash-freeze samples to quench metabolic activity. Homogenize tissues and extract SCFAs, often using an acidified solvent like methyl tert-butyl ether (MTBE) or ethanol.[14][15]

• Derivatization & Analysis: SCFAs are volatile and hydrophilic, making them challenging to analyze directly by gas chromatography (GC) or reverse-phase liquid chromatography (LC).[16] Derivatization to form esters or other less polar derivatives is essential.

  • For GC-MS: Esterification using agents like isobutyl chloroformate/isobutanol is effective and can be performed in aqueous solutions, avoiding sample loss during drying steps.[16]

  • For LC-MS/MS: Derivatization with reagents like 2-picolylamine (2-PA) or aniline allows for sensitive analysis on reverse-phase columns.[17][18]

• Data Analysis: Using the mass spectrometer, measure the peak areas for the natural (M+0) and labeled (M+2) forms of isovalerate and its downstream metabolites. Calculate the isotopic enrichment to determine the fraction of the metabolite pool that is derived from the tracer. This data is then used in metabolic models to calculate pathway fluxes.[12]

Absolute Quantification via Isotope Dilution Mass Spectrometry

Isotope dilution is the gold standard for absolute quantification.[19] It works by adding a known amount of a stable isotope-labeled internal standard (in this case, 3-methyl(1,2-¹³C₂)butanoic acid) to an unknown sample. The labeled standard behaves identically to the endogenous analyte during extraction, derivatization, and ionization, thus correcting for sample loss and matrix effects.[20]

Principle of Isotope Dilution for SCFA Quantification

Caption: The principle of absolute quantification using isotope dilution.

Step-by-Step Protocol: Quantification

• Sample Preparation: Weigh or measure the volume of the biological sample (e.g., 50 µL plasma, 20 mg fecal homogenate).

• Internal Standard Spiking: Add a precise, known amount of 3-methyl(1,2-¹³C₂)butanoic acid solution to each sample at the very beginning of the workflow. This step is critical for accuracy.

• Extraction and Derivatization: Proceed with the same extraction and derivatization methods described in section 2.1.

• Calibration Curve: Prepare a calibration curve using a series of standards containing a fixed amount of the ¹³C₂-labeled internal standard and varying, known amounts of the unlabeled (¹²C) isovaleric acid standard. This is essential for validating the method's linearity and accuracy.[17][20]

• LC-MS/MS or GC-MS Analysis: Analyze the samples and calibration curve standards. The mass spectrometer is set to monitor the specific mass-to-charge ratio (m/z) for both the unlabeled analyte and the labeled internal standard.

• Calculation: The concentration of the endogenous isovaleric acid in the sample is determined by the ratio of the peak area of the endogenous analyte to the peak area of the internal standard, which is then referenced against the calibration curve.[17][20]

Quantitative Data Summary

Parameter	LC-MS/MS (Aniline Derivatization)[17][21]	GC-MS (Derivatization-Free)[14]
Principle	Isotope Dilution	Isotope Dilution
Typical LLOQ	160-310 nM	~4 µM[22]
Precision (RSD)	< 3%	< 15% (method dependent)
Accuracy Error	< 10%	Variable
Key Advantage	High sensitivity and specificity	Simpler sample prep (no derivatization)
Key Consideration	Derivatization step required	Lower sensitivity, potential for peak overlap

Causality and Best Practices: A Scientist's Perspective

• Why Derivatize? The high polarity and volatility of SCFAs lead to poor chromatographic retention and peak shape on standard columns.[16][21] Derivatization converts them into less polar, more volatile esters or amides, which improves chromatographic performance and ionization efficiency in the mass spectrometer, thereby increasing sensitivity and accuracy.

• Choosing the Right Analytical Platform:

  • GC-MS is a classic and robust technique for volatile compounds. It offers excellent chromatographic resolution for separating SCFA isomers (e.g., isobutyrate and butyrate). However, it often requires derivatization and can be sensitive to water in the sample.[16][23]

  • LC-MS/MS is highly versatile and sensitive. Modern derivatization strategies have made it a preferred method for SCFA quantification in complex matrices.[10][17] It is generally less susceptible to degradation of thermally labile compounds.

• The Importance of the Internal Standard: Using a stable isotope-labeled internal standard is non-negotiable for accurate quantification. It is the only way to reliably account for variations in extraction efficiency, derivatization yield, and ion suppression/enhancement (matrix effects) between different samples.[10][20] Adding it at the first step ensures it experiences the same process as the analyte.

Conclusion and Future Directions

3-methyl(1,2-¹³C₂)butanoic acid is an essential tool for advancing our understanding of branched-chain fatty acid metabolism. Its application in stable isotope tracing and isotope dilution mass spectrometry allows for an unprecedented level of precision in quantifying the production, absorption, and metabolic fate of isovaleric acid. These methods are crucial for elucidating the role of gut microbiota-derived metabolites in host physiology and disease.

Future research will likely focus on applying these techniques to more complex multi-organ systems, combining ¹³C-MFA with other 'omics' technologies (e.g., metagenomics, proteomics) to create comprehensive models of host-microbe metabolic interactions.[24] The continued development of more sensitive analytical platforms and sophisticated computational models will further refine our ability to map the intricate flow of metabolites from the gut to the host, opening new avenues for therapeutic intervention in metabolic and neurological diseases.

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3-Methyl(1,2-¹³C₂)butanoic Acid: Biosynthesis, Natural Occurrence, and Isotopic Tracing Methodologies

Executive Summary

3-Methylbutanoic acid (commonly known as isovaleric acid) is a five-carbon short-chain branched fatty acid (BCFA) that plays a pivotal role in flavor chemistry, mammalian energy homeostasis, and microbial metabolism[1]. In the realm of metabolic engineering and fluxomics, its stable isotope-labeled isotopologue—3-methyl(1,2-¹³C₂)butanoic acid —serves as a highly specific internal standard and metabolic tracer.

This whitepaper provides an in-depth technical analysis of the natural occurrence of 3-methylbutanoic acid, the enzymatic causality governing its biosynthesis from L-leucine, and the rational design required to successfully biosynthesize and extract its (1,2-¹³C₂)-labeled variant for mass spectrometry (MS) and nuclear magnetic resonance (NMR) applications.

Natural Occurrence and Biological Significance

In nature, 3-methylbutanoic acid is characterized by a pungent, cheesy odor and is a critical flavor determinant in fermented products. It occurs naturally in essential oils (e.g., Valeriana officinalis), vanilla beans, and Bartlett pear brandies[2].

Biologically, it is a primary biomarker for colonic protein fermentation. The human gut microbiota (particularly anaerobic bacteria) ferments unabsorbed dietary proteins, catabolizing the branched-chain amino acid (BCAA) L-leucine into isovaleric acid[1]. Consequently, it is found in high concentrations in feces and acts as a signaling molecule regulating lipid and glucose metabolism in the bloodstream[1].

Table 1: Quantitative Occurrence of 3-Methylbutanoic Acid in Natural Sources

Source Environment	Typical Concentration	Biological / Chemical Role
Swiss Cheese	20 – 63 mg/kg	Flavor compound actively produced by Propionibacterium freudenreichii during ripening[3].
Human Feces	Diet-dependent	Biomarker for colonic protein fermentation and gut microbiome health[1].
Aged Beers / Wines	1.5 – 2.5 mg/L	Byproduct of Brettanomyces yeast amino acid catabolism during prolonged storage[1].
Mammalian Blood	Trace (Healthy)	Elevated levels indicate isovaleric acidemia, a rare metabolic disorder[1].

The Biosynthetic Pathway (Leucine Degradation)

The biosynthesis of 3-methylbutanoic acid is intrinsically linked to the catabolism of L-leucine. This pathway is highly conserved across various domains of life, from cheese-ripening bacteria to human mitochondria.

• Transamination: L-leucine donates its amino group to an α-keto acid (typically α-ketoglutarate) via branched-chain amino acid aminotransferase (BCAT), yielding α-ketoisocaproate (KICA) [4].

• Oxidative Decarboxylation: KICA is processed by the branched-chain α-keto acid dehydrogenase (BCKDH) complex. This step is critical: the molecule is decarboxylated (losing its C1 carbon as CO₂) and attached to Coenzyme A, forming isovaleryl-CoA [4].

• Thioester Cleavage: Finally, isovaleryl-CoA is converted to free 3-methylbutanoic acid. In mammalian systems, promiscuous acyl-CoA thioesterases (ACOT) hydrolyze the thioester bond[5]. In microbial systems like P. freudenreichii, analogous enzymatic conversions release the free acid into the extracellular matrix[6].

Fig 1. Enzymatic cascade of L-leucine catabolism yielding 3-methylbutanoic acid.

Rational Design for 3-Methyl(1,2-¹³C₂)butanoic Acid Biosynthesis

A common pitfall in isotopic tracing is the misidentification of precursor labeling requirements. To biosynthesize 3-methyl(1,2-¹³C₂)butanoic acid, one cannot simply feed a microbial system with[1,2-¹³C₂]L-leucine.

The Causality of Carbon Mapping: During the oxidative decarboxylation of KICA by the BCKDH complex, the C1 carboxyl carbon of the original leucine backbone is irreversibly lost as CO₂[7]. Consequently, the C2 and C3 carbons of L-leucine shift to become the C1 and C2 carbons of the resulting isovaleryl-CoA and subsequent isovaleric acid.

• Feeding [1,2-¹³C₂]L-leucine results in the loss of the ¹³C1 label as ¹³CO₂, yielding only [1-¹³C]isovaleric acid[7].

• Therefore, to achieve the [1,2-¹³C₂] labeling pattern in the final product, the biological system must be fed with [2,3-¹³C₂]L-leucine .

Table 2: Isotopic Carbon Mapping for 3-Methylbutanoic Acid Biosynthesis

L-Leucine Precursor	Decarboxylation Loss	Resulting 3-Methylbutanoic Acid Labeling
Unlabeled L-Leucine	¹²CO₂	Unlabeled
[1-¹³C]L-Leucine	¹³CO₂	Unlabeled (Label lost to respiration)
[1,2-¹³C₂]L-Leucine	¹³CO₂	[1-¹³C]3-Methylbutanoic Acid
[2,3-¹³C₂]L-Leucine	¹²CO₂	3-Methyl(1,2-¹³C₂)butanoic Acid
[U-¹³C₆]L-Leucine	¹³CO₂	[U-¹³C₅]3-Methylbutanoic Acid

Experimental Protocol: In Vitro Biosynthesis and Validation

To generate high-purity 3-methyl(1,2-¹³C₂)butanoic acid, whole-cell biotransformation using resting cells of Propionibacterium freudenreichii is highly effective due to their robust leucine catabolic machinery[8]. This protocol is designed as a self-validating system, ensuring high yield and isotopic fidelity.

Step-by-Step Methodology

Phase 1: Biotransformation

• Cell Preparation: Harvest P. freudenreichii (strain TL 34 or ITGP23) at the late exponential phase. Wash and resuspend in a 100 mM Tris-HCl buffer.

• pH Optimization: Adjust the buffer to pH 8.0 . Causality: Both the transamination and enzymatic conversion steps in P. freudenreichii operate at maximum velocity at pH 8.0, significantly outperforming acidic conditions[8].

• Precursor Feeding: Spike the suspension with 10 mM of [2,3-¹³C₂]L-leucine and 10 mM α-ketoglutarate (as the amino group acceptor). Incubate anaerobically at 24°C for 48 hours.

Phase 2: Extraction (Self-Validating Partitioning) 4. Acidification: Post-incubation, centrifuge to remove cell debris. Acidify the supernatant to pH 2.0 using 2M HCl. Causality: The pKa of 3-methylbutanoic acid is ~4.78[9]. Dropping the pH to 2.0 ensures the carboxylate group is fully protonated, shifting the molecule into its lipophilic, non-ionized state. This is an absolute requirement for efficient partitioning into the organic phase. 5. Solvent Extraction: Extract the aqueous phase three times with equal volumes of diethyl ether. Pool the organic layers and dry over anhydrous Na₂SO₄.

Phase 3: Derivatization and Validation 6. Derivatization: React the dried extract with MTBSTFA to form the tert-butyldimethylsilyl (TBDMS) derivative. Causality: Free SCFAs are highly volatile and exhibit poor peak shape on standard GC columns. TBDMS derivatization increases thermal stability and molecular weight, allowing for precise isotopic quantification. 7. Validation Checkpoint: Analyze via GC-MS. The presence of a molecular ion peak at M+2 relative to the unlabeled standard confirms the successful retention of both ¹³C atoms. Analyze the residual aqueous phase via HPLC; the absence of a [2,3-¹³C₂]L-leucine peak validates 100% biotransformation efficiency.

Fig 2. Biotransformation and analytical workflow for 3-methyl(1,2-¹³C₂)butanoic acid.

References

• Isovaleric acid - Metabolite of the month - biocrates life sciences gmbh. biocrates.com.[Link]

• 3-methylbutanoic acid synthesis routes from alpha-keto isocaproate. researchgate.net.[Link]

• Conversion of l-Leucine to Isovaleric Acid by Propionibacterium freudenreichii TL 34 and ITGP23. nih.gov.[Link]

• Conversion of L-leucine to isovaleric acid by Propionibacterium freudenreichii TL 34 and ITGP23 - PubMed. nih.gov.[Link]

• Isovaleryl-CoA - Wikipedia. wikipedia.org. [Link]

• Comprehensive stable-isotope tracing of glucose and amino acids identifies metabolic by-products and their sources in CHO cell culture. pnas.org.[Link]

• Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans. physiology.org.[Link]

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Protocols & Analytical Methods

Application Note: Tracing Cellular Lipogenesis with 3-methyl(1,2-¹³C₂)butanoic Acid

A Guide to Stable Isotope-Resolved Metabolomics in Cell Culture

Introduction

Stable Isotope-Resolved Metabolomics (SIRM) has become an indispensable tool for elucidating the dynamic nature of metabolic pathways, offering a functional readout that complements genomic and proteomic data.[1] By supplying cells with nutrients enriched with stable, non-radioactive isotopes like ¹³C, researchers can trace the metabolic fate of these compounds, quantify pathway fluxes, and uncover metabolic reprogramming in disease states.[1][2]

This application note provides a comprehensive guide to using 3-methyl(1,2-¹³C₂)butanoic acid, a labeled form of isovaleric acid, as a tracer to investigate de novo lipogenesis—specifically fatty acid and cholesterol synthesis—in cultured mammalian cells. Isovaleric acid is a short-chain fatty acid and a key intermediate in the catabolism of the branched-chain amino acid, leucine.[3][4] Its metabolic product, isovaleryl-CoA, is further catabolized to acetyl-CoA, a fundamental building block for a vast array of biosynthetic pathways.[5] The specific labeling on carbons 1 and 2 of 3-methylbutanoic acid ensures that the resulting acetyl-CoA molecule is labeled as [1,2-¹³C₂]acetyl-CoA, making it an excellent tracer for pathways that utilize this central metabolite.

Principle and Metabolic Fate

The utility of 3-methyl(1,2-¹³C₂)butanoic acid lies in its direct conversion to a doubly labeled acetyl-CoA molecule. This process allows for the unambiguous tracking of its contribution to downstream metabolic pools.

• Activation: Upon entering the cell, 3-methylbutanoic acid is activated to its coenzyme A thioester, isovaleryl-CoA.

• Catabolism to Acetyl-CoA: Isovaleryl-CoA undergoes a series of enzymatic reactions, including oxidation and carboxylation, ultimately yielding one molecule of [1,2-¹³C₂]acetyl-CoA and one molecule of unlabeled acetoacetate.

• Incorporation into Lipids: The ¹³C₂-labeled acetyl-CoA enters the cytosolic pool, where it serves as a primer and an extender unit for de novo fatty acid synthesis by Fatty Acid Synthase (FAS).[6][7] It is also a primary substrate for the mevalonate pathway, which leads to the synthesis of cholesterol.[8][9][10]

By analyzing the mass isotopologue distribution (MID) of downstream metabolites like palmitate (a 16-carbon fatty acid) and cholesterol using mass spectrometry, we can quantify the contribution of isovaleric acid to their synthesis. For example, the incorporation of one ¹³C₂-acetyl-CoA unit will result in a mass shift of +2 (M+2) in a fatty acid, while the incorporation of multiple units will lead to M+4, M+6, and higher isotopologues.

Caption: Metabolic fate of 3-methyl(1,2-¹³C₂)butanoic acid.

Experimental Design and Considerations

A well-designed SIRM experiment is crucial for generating reliable and interpretable data. Attention to the following details will ensure the integrity of your results.

• Cell Line Selection: Choose a cell line with active de novo lipogenesis. Many cancer cell lines (e.g., MCF-7, A549, HCT116) are suitable due to their high proliferative rate and reliance on lipid synthesis.

• Culture Medium: The presence of unlabeled isovaleric acid or leucine in standard fetal bovine serum (FBS) can dilute the tracer and complicate data interpretation. It is essential to use dialyzed FBS (dFBS), which has small molecules removed.[11][12] The basal medium should also be considered; for example, ensure it does not contain high levels of unlabeled short-chain fatty acids.

• Tracer Concentration: The optimal concentration of 3-methyl(1,2-¹³C₂)butanoic acid should be determined empirically. It should be high enough to achieve significant labeling in downstream metabolites but not so high as to induce toxicity or perturb normal metabolism. A typical starting range is 50-500 µM.

• Labeling Duration: The time required to reach isotopic steady state varies by pathway.[2] Glycolysis is rapid (~10 min), while the TCA cycle takes longer (~2 hours), and lipid synthesis can take several hours to days. A time-course experiment (e.g., 0, 2, 6, 12, 24 hours) is highly recommended to determine the optimal labeling window for your specific research question.

• Essential Controls:

  • Unlabeled Control: Cells grown in identical media but with natural abundance (unlabeled) 3-methylbutanoic acid. This control is vital for determining the natural isotopic background.

  • Time Zero (T=0) Control: A sample harvested immediately after adding the tracer. This accounts for any non-specific binding or rapid, non-metabolic incorporation.

  • Blank Control: A cell-free well or flask processed identically to the samples to identify background contaminants from media, solvents, or plasticware.

Detailed Protocol: Stable Isotope Tracing in Adherent Cells

This protocol provides a step-by-step workflow for a typical tracing experiment using adherent mammalian cells grown in a 6-well plate format.

Part 1: Preparation (Day 0)

• Prepare Labeling Medium:

  • Use a basal medium (e.g., DMEM) that does not contain glucose or glutamine if you plan to trace those as well; otherwise, standard DMEM is sufficient.

  • Supplement the basal medium with 10% dialyzed FBS (dFBS), 1% penicillin-streptomycin, and other required nutrients (e.g., glucose, glutamine).

  • Prepare two versions:

    • Unlabeled Medium: Add natural abundance 3-methylbutanoic acid to the desired final concentration.

    • Labeled Medium: Add 3-methyl(1,2-¹³C₂)butanoic acid to the same final concentration.

  • Warm the media to 37°C and sterile filter if necessary.

• Cell Seeding:

  • Seed cells in 6-well plates at a density that will result in ~80% confluency at the time of harvest. This ensures cells are in an active state of growth and metabolism.

  • Incubate cells under standard conditions (e.g., 37°C, 5% CO₂).

Part 2: Labeling Experiment (e.g., Day 2)

• Medium Exchange:

  • Aspirate the standard growth medium from the cell culture plates.

  • Gently wash the cells once with 2 mL of pre-warmed phosphate-buffered saline (PBS) to remove residual unlabeled metabolites.

  • Aspirate the PBS and immediately add 2 mL of the pre-warmed Labeled or Unlabeled Medium to the appropriate wells.

• Incubation:

  • Return the plates to the incubator for the predetermined labeling duration.

Part 3: Sample Harvesting and Metabolite Extraction

This is the most critical phase, where metabolism must be instantly halted (quenched) to preserve the metabolic snapshot.[13][14] The following procedure is optimized for adherent cells.

• Quenching:

  • Prepare a dry ice/ethanol bath. Place labeled Eppendorf tubes in a rack within the bath.

  • Remove one plate at a time from the incubator to process.

  • Quickly aspirate the labeling medium.

  • Immediately place the plate on the surface of the dry ice to rapidly cool the cells.

  • Add 1 mL of ice-cold 80% methanol (LC-MS grade) to each well.[15] This simultaneously quenches metabolism and begins the extraction process.

• Metabolite Extraction:

  • Place the plate on a rocker in a 4°C cold room for 15 minutes to ensure thorough extraction.

  • Use a cell scraper to detach the cells into the cold methanol solution.[16]

  • Pipette the cell lysate/methanol suspension into the corresponding pre-chilled 1.5 mL Eppendorf tube.

  • Centrifuge the tubes at >13,000 rpm for 15 minutes at 4°C to pellet protein and cell debris.[16]

  • Carefully transfer the supernatant, which contains the metabolites, to a new labeled tube.

  • Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac).

  • Store the dried pellets at -80°C until analysis. This ensures long-term stability.[16]

Workflow Overview

Caption: Experimental workflow for stable isotope tracing.

Analytical Methods and Data Interpretation

Mass spectrometry (MS), coupled with either liquid chromatography (LC) or gas chromatography (GC), is the primary analytical platform for SIRM.[15][17]

• LC-MS: Ideal for analyzing a wide range of metabolites, including intact lipids and polar compounds. Samples are typically reconstituted in a solvent compatible with reverse-phase chromatography. LC-MS is well-suited for analyzing labeled cholesterol.[18][19][20]

• GC-MS: Provides excellent separation and is highly sensitive for volatile compounds. For fatty acid analysis, lipids must first be extracted and then derivatized (e.g., to fatty acid methyl esters, FAMEs) to increase their volatility.[17][21][22]

Data Analysis: The raw data from the mass spectrometer consists of mass spectra for each detected metabolite. For each metabolite of interest, one must determine the fractional abundance of each isotopologue (M+0, M+1, M+2, etc.). This Mass Isotopologue Distribution (MID) is then corrected for the natural abundance of ¹³C and other isotopes. The corrected MID provides a quantitative measure of the tracer's contribution to the synthesis of that metabolite.

Expected Labeled Species

The table below summarizes key metabolites expected to be labeled from 3-methyl(1,2-¹³C₂)butanoic acid and their corresponding mass shifts.

Metabolite	Primary Analytical Method	Unlabeled Monoisotopic Mass (m/z)	Expected Mass Shifts from ¹³C₂-Acetyl-CoA	Biological Significance
Palmitic Acid (as FAME)	GC-MS	270.2559	M+2, M+4, M+6 ... M+16	Product of de novo fatty acid synthesis.[6]
Stearic Acid (as FAME)	GC-MS	298.2872	M+2, M+4, M+6 ... M+18	Elongation product of palmitic acid.
Oleic Acid (as FAME)	GC-MS	296.2715	M+2, M+4, M+6 ... M+18	Monounsaturated fatty acid.
Cholesterol	LC-MS or GC-MS (derivatized)	386.3549	M+2, M+4, M+6 ...	Key component of cell membranes and precursor to steroid hormones.[10]

Note: The number of incorporated acetyl-CoA units determines the maximum mass shift. For example, palmitate is synthesized from one acetyl-CoA primer and seven malonyl-CoA extender units, all of which can be derived from the tracer, leading to a maximum of 8 incorporations (M+16).

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low ¹³C Incorporation	1. Inefficient tracer uptake.2. Tracer dilution by unlabeled sources in media (e.g., from non-dialyzed FBS).3. Short labeling time.4. Low metabolic activity in the pathway of interest.	1. Increase tracer concentration (check for toxicity).2. Crucially, switch to dialyzed FBS. [11][12]3. Increase labeling duration based on a time-course experiment.4. Ensure cells are in an exponential growth phase; consider stimulating the pathway if possible (e.g., with growth factors).
High Well-to-Well Variability	1. Inconsistent cell numbers at time of harvest.2. Variation in quenching/extraction efficiency.3. Incomplete drying or inconsistent reconstitution of samples.	1. Seed plates carefully for uniform density. Normalize final data to protein content or cell count from a parallel plate.[23]2. Process one plate at a time, keeping procedures swift and consistent. Ensure quenching solvent is ice-cold.3. Ensure extracts are completely dry before storage. Use a calibrated pipette for reconstitution and vortex thoroughly.
Metabolite Degradation	1. Slow quenching process.2. Samples not kept cold during extraction.3. Repeated freeze-thaw cycles.	1. Quench immediately after removing the plate from the incubator. Use liquid nitrogen or a dry ice bath for rapid cooling.[13][24]2. Perform all extraction steps on ice or at 4°C.[23]3. Aliquot samples after extraction if multiple analyses are planned. Avoid thawing and re-freezing extracts.[16]

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• Wikipedia. (n.d.). Stable isotope labeling by amino acids in cell culture. [Link]

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• ResearchGate. (n.d.). Analysis of 13 C fatty acid labeling by (A) GC-MS and (B) LC-MS. [Link]

• ResearchGate. (n.d.). 3-methylbutanoic acid synthesis routes from alpha-keto isocaproate as.... [Link]

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Title: A Robust and Sensitive LC-MS/MS Method for the Quantification of 3-Methylbutanoic Acid in Human Plasma Using a Stable Isotope-Labeled Internal Standard

An Application Note and Protocol for the Quantification of 3-Methylbutanoic Acid in Human Plasma via LC-MS/MS

Abstract

This application note details a comprehensive, step-by-step protocol for the accurate and precise quantification of 3-methylbutanoic acid (isovaleric acid) in human plasma. 3-Methylbutanoic acid is a key short-chain fatty acid (SCFA) implicated in gut microbiome signaling, various metabolic pathways, and the diagnosis of inherited metabolic disorders such as isovaleric acidemia.[1][2] The inherent analytical challenges of SCFAs, including high volatility and poor retention in reversed-phase chromatography, are overcome through chemical derivatization with 3-nitrophenylhydrazine (3-NPH).[3][4] This protocol employs a stable isotope dilution strategy, using 3-methyl(1,2-¹³C₂)butanoic acid as the internal standard (IS) to correct for matrix effects and procedural variability. The method involves a straightforward protein precipitation step followed by derivatization and analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing the sensitivity and specificity required for clinical and research applications.

Introduction and Scientific Principle

Short-chain fatty acids (SCFAs) are critical metabolites produced primarily by the gut microbiota through the fermentation of dietary fiber.[1] Among them, 3-methylbutanoic acid is not only a product of gut bacteria but also an intermediate in leucine metabolism. Its accurate measurement in biological fluids is essential for studying metabolic diseases and the gut-brain axis.[1] However, the physicochemical properties of SCFAs—small size, high polarity, and volatility—make their direct analysis by LC-MS/MS challenging.[3]

To address these issues, this protocol utilizes a chemical derivatization strategy. The carboxylic acid moiety of 3-methylbutanoic acid is reacted with 3-nitrophenylhydrazine (3-NPH) in the presence of the coupling agent 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction attaches a 3-nitrophenyl group to the analyte, which serves two primary purposes:

• Enhanced Chromatographic Retention: The derivatized analyte is significantly less polar, allowing for excellent retention and separation on a standard C18 reversed-phase column.[4]

• Improved Ionization Efficiency: The introduced group enhances the molecule's ability to be ionized in the mass spectrometer source, drastically increasing sensitivity.[5]

Quantification is based on the stable isotope dilution method, the gold standard for quantitative mass spectrometry. The sample is spiked with a known amount of 3-methyl(1,2-¹³C₂)butanoic acid, a non-endogenous, stable isotope-labeled version of the analyte. This internal standard (IS) behaves identically to the endogenous analyte during sample extraction, derivatization, and chromatographic separation. By measuring the ratio of the analyte's MS/MS signal to that of the IS, highly accurate and precise quantification is achieved, effectively nullifying variations from sample loss or matrix-induced ion suppression/enhancement.

Materials and Reagents

Chemicals and Solvents

• 3-Methylbutanoic Acid (≥99% purity): Sigma-Aldrich

• 3-Methyl(1,2-¹³C₂)butanoic Acid (≥99% ¹³C): Cambridge Isotope Laboratories, Inc. or equivalent

• Acetonitrile (ACN), LC-MS Grade: Honeywell or equivalent

• Water, LC-MS Grade: Honeywell or equivalent

• Methanol (MeOH), LC-MS Grade: Honeywell or equivalent

• Formic Acid (FA), LC-MS Grade (≥99%): Thermo Fisher Scientific

• 3-Nitrophenylhydrazine hydrochloride (3-NPH): Sigma-Aldrich

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC): Sigma-Aldrich

• Pyridine, Anhydrous (≥99.8%): Sigma-Aldrich

• Human Plasma, K₂EDTA (for calibration standards and QCs): BioIVT or equivalent

Equipment

• LC-MS/MS System (e.g., SCIEX Triple Quad™, Waters Xevo™, Agilent Triple Quadrupole, or Thermo TSQ™)[4][5]

• Analytical Balance (4 or 5 decimal places)

• Microcentrifuge

• Pipettes and tips (calibrated)

• Vortex mixer

• Centrifugal evaporator or nitrogen evaporation system

• Heating block or incubator

• 1.5 mL polypropylene microcentrifuge tubes

Preparation of Solutions, Standards, and QCs

Causality Note: Preparing stock solutions in an organic solvent like methanol prevents degradation and improves long-term stability when stored at low temperatures. Working solutions are diluted in a solvent compatible with the biological matrix to ensure accurate spiking.

Stock and Working Solutions

• Analyte Stock (S1 - 1 mg/mL): Accurately weigh ~10 mg of 3-methylbutanoic acid and dissolve in 10.0 mL of MeOH.

• Internal Standard Stock (IS1 - 1 mg/mL): Accurately weigh ~1 mg of 3-methyl(1,2-¹³C₂)butanoic acid and dissolve in 1.0 mL of MeOH.

• Analyte Working Solution (S2 - 10 µg/mL): Dilute 100 µL of S1 into 9.9 mL of 50:50 MeOH:Water.

• Internal Standard Working Solution (IS2 - 1 µg/mL): Dilute 10 µL of IS1 into 990 µL of 50:50 ACN:Water. This solution is used for spiking all samples.

Derivatization and Quenching Reagents

• 3-NPH Reagent (200 mM): Dissolve 379 mg of 3-NPH in 10 mL of 50:50 ACN:Water. Prepare fresh daily.

• EDC-Pyridine Reagent (120 mM EDC, 6% Pyridine): Dissolve 230 mg of EDC in 10 mL of 50:50 ACN:Water. Add 600 µL of pyridine. Prepare fresh daily.[4]

• Quenching Solution (0.5% Formic Acid): Add 500 µL of formic acid to 100 mL of LC-MS grade water.

Calibration Standards and Quality Controls (QCs)

Prepare calibration standards and QCs by spiking the analyte working solution (S2) into blank human plasma.

Standard/QC Level	Concentration (ng/mL)	Volume of S2 (µL)	Volume of Blank Plasma (µL)
Blank	0	0	1000
LLOQ	20	2	998
CAL 2	50	5	995
CAL 3	100	10	990
CAL 4	250	25	975
CAL 5	500	50	950
CAL 6	1000	100	900
CAL 7	2000	200	800
QC Low	60	6	994
QC Mid	600	60	940
QC High	1500	150	850

Aliquot and store all prepared standards and QCs at -80°C.

Detailed Sample Preparation Protocol

This protocol outlines the procedure for extracting and derivatizing a 50 µL plasma sample.

Caption: Workflow for plasma sample preparation and derivatization.

• Thaw and Aliquot: Thaw plasma samples, calibration standards, and QCs on ice. Vortex gently. Aliquot 50 µL of each into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of the IS Working Solution (IS2) to every tube except the blank. To the blank, add 20 µL of 50:50 ACN:Water.

• Protein Precipitation: Add 200 µL of ice-cold acetonitrile to each tube. This step efficiently removes proteins which would otherwise interfere with the analysis.[5]

• Vortex and Incubate: Vortex each tube vigorously for 1 minute. Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer 200 µL of the clear supernatant to a new, clean 1.5 mL tube, being careful not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to complete dryness using a nitrogen evaporator or a centrifugal vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 50 µL of 50:50 ACN:Water. Vortex for 30 seconds to ensure the residue is fully dissolved.

• Derivatization - Part 1: Add 20 µL of the 3-NPH Reagent to each tube.

• Derivatization - Part 2: Add 20 µL of the EDC-Pyridine Reagent to each tube.

• Reaction Incubation: Vortex the tubes and incubate in a heating block at 40°C for 30 minutes.[6][7]

• Quenching: After incubation, remove the tubes and allow them to cool to room temperature. Add 200 µL of the Quenching Solution (0.5% Formic Acid) to stop the reaction. The acidic solution protonates the reagents, effectively halting the derivatization process.

• Final Centrifugation (Optional): Vortex the quenched samples. If any precipitate is visible, centrifuge at 14,000 x g for 5 minutes.

• Transfer for Analysis: Transfer the final solution to an LC autosampler vial for analysis.

Caption: The 3-NPH derivatization reaction scheme.

LC-MS/MS Instrumental Parameters

The following parameters are a starting point and may require optimization for different LC-MS/MS systems.

Liquid Chromatography Conditions

Parameter	Recommended Setting
LC System	UPLC/UHPLC System
Column	Phenomenex Kinetex C18 (100 x 2.1 mm, 2.6 µm) or equivalent[5]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-0.5 min (15% B), 0.5-5.0 min (15-60% B), 5.0-5.5 min (60-95% B), 5.5-6.5 min (95% B), 6.5-7.0 min (95-15% B), 7.0-8.0 min (15% B)
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Autosampler Temp.	10°C

Mass Spectrometry Conditions

Parameter	Recommended Setting
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temp.	550°C
Curtain Gas	35 psi
Ion Source Gas 1	50 psi
Ion Source Gas 2	55 psi
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

Note: The exact m/z values are calculated based on the monoisotopic masses. The product ion corresponds to the deprotonated 3-nitrophenyl group after collision-induced dissociation.

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (V)
3-Methylbutanoic Acid-NPH	236.1	137.0	100	-22
3-Methyl(1,2-¹³C₂)butanoic Acid-NPH (IS)	238.1	137.0	100	-22

Data Analysis and Acceptance Criteria

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio (Analyte Area / IS Area) against the nominal concentration of the calibration standards. Use a linear regression model with a 1/x² weighting.

• Linearity: The correlation coefficient (r²) of the calibration curve should be ≥ 0.995.

• Quantification: Determine the concentration of the analyte in unknown samples and QCs by interpolating their peak area ratios from the calibration curve.

• QC Acceptance: The calculated concentrations of at least two-thirds of the QC samples must be within ±15% of their nominal values (±20% for the LLOQ).

Conclusion

This application note provides a reliable and robust method for the quantification of 3-methylbutanoic acid in human plasma. By employing chemical derivatization with 3-NPH and a stable isotope-labeled internal standard, this protocol overcomes the inherent analytical difficulties associated with short-chain fatty acids. The detailed steps for sample preparation and the optimized LC-MS/MS parameters ensure high sensitivity, specificity, and accuracy, making this method highly suitable for researchers, scientists, and drug development professionals engaged in metabolomics and clinical research.

References

• Lirias. (2023). Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis. Available at: [Link]

• MDPI. (2022). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. Available at: [Link]

• SCIEX. (Date not available). Analysis of short-chain fatty acids (SCFAs) by LC-MS/MS coupled with chemical derivatization. Available at: [Link]

• PLOS. (2022). Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry. Available at: [Link]

• LIPID MAPS. (Date not available). Quantification of Faecal Short Chain Fatty Acids by Liquid Chromatography Tandem Mass Spectrometry—Investigation of Pre-Analyt. Available at: [Link]

• Reducing the False Positive of Isovaleric Acidemia in Newborn Screening using Flow Injection Analysis-Tandem Mass Spectrometry. (Date not available). Source not formally cited, but relevant for the clinical context of isovaleric acid. Available at: [Link]

• Cheméo. (Date not available). Chemical Properties of Butanoic acid, 3-methyl- (CAS 503-74-2). Available at: [Link]

• PubMed. (2006). Labeling of aliphatic carboxylic acids using [11C]carbon monoxide. Available at: [Link]

• Shimadzu (Europe). (Date not available). LC-MS/MS Method Package for Short Chain Fatty Acids. Available at: [Link]

• Edith Cowan University. (2021). Sensitive and quantitative determination of short-chain fatty acids in human serum using liquid chromatography mass spectrometry. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. lcms.cz [lcms.cz]
• 3. LC-MS/MS Method Package for Short Chain Fatty Acids : Shimadzu (Europe) [shimadzu.eu]
• 4. ro.ecu.edu.au [ro.ecu.edu.au]
• 5. sciex.com [sciex.com]
• 6. lirias.kuleuven.be [lirias.kuleuven.be]
• 7. lipidmaps.org [lipidmaps.org]

Technical Notes & Optimization

troubleshooting signal suppression in 3-methyl(1,2-13C2)butanoic acid mass spectrometry

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of quantifying 3-methyl(1,2-13C2)butanoic acid (13C2-isovaleric acid).

Short-chain fatty acids (SCFAs) are notoriously difficult to analyze via liquid chromatography-tandem mass spectrometry (LC-MS/MS) due to their high volatility, poor reverse-phase retention, and lack of easily ionizable moieties[1]. When utilizing a 13C-labeled isotopologue—whether as an internal standard or a metabolic tracer—unrecognized signal suppression can drastically skew your quantitative accuracy and signal-to-noise (S/N) ratio[2].

Below is a mechanistic troubleshooting guide, complete with self-validating protocols and diagnostic workflows, to help you isolate and eliminate signal suppression.

Part 1: Diagnostic Logic & Root Cause Analysis

Before altering your sample preparation, you must determine whether your signal loss is a physical extraction issue (Recovery) or a mass spectrometry ionization issue (Matrix Effect).

Root cause analysis and mitigation logic for SCFA signal suppression.

Part 2: Troubleshooting FAQs

Q1: Why is the signal of my 3-methyl(1,2-13C2)butanoic acid completely suppressed in native LC-ESI-MS without derivatization? A: This is a fundamental limitation of the molecule's physics. In native reverse-phase LC-MS/MS, highly hydrophilic SCFAs like isovaleric acid exhibit poor retention on standard C18 columns, causing them to elute in the void volume[3]. In the electrospray ionization (ESI) source, the analyte must compete for charge on the surface of shrinking droplets. Because it co-elutes with a massive influx of unretained matrix salts and lacks a strong gas-phase proton affinity, matrix components completely outcompete the SCFA for ionization, leading to severe ion suppression[4]. Actionable Fix: Pre-analytical derivatization using 3-nitrophenylhydrazine (3-NPH) is the gold standard. It increases hydrophobicity for proper C18 retention and adds a nitro group that acts as an excellent electron sink for ESI(-) mode[1].

Q2: I implemented 3-NPH derivatization, but I am still seeing >50% signal suppression in fecal matrices. What is the mechanism of this failure? A: You are likely experiencing derivatization quenching, which masquerades as ion suppression. Fecal matrices contain millimolar concentrations of competing endogenous organic acids (e.g., acetic, propionic, lactic, and pyruvic acids)[5]. The derivatization reaction relies on 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the carboxyl group. If the total endogenous acid load exceeds the molar capacity of your EDC and 3-NPH reagents, the reaction is quenched[6]. Your 13C2-isovaleric acid remains underivatized and undetectable. Actionable Fix: Ensure reagents are in vast molar excess. Dilute fecal homogenates (e.g., 1:10 or 1:20) prior to derivatization to reduce the endogenous acid load[2].

Q3: How do I ensure my LC gradient isn't contributing to the suppression of the 3-NPH derivative? A: Even after derivatization, 3-NPH-isovaleric acid (m/z 238.27 for the 13C2 isotopologue in negative mode) can co-elute with residual EDC, pyridine catalyst, or massive peaks of 3-NPH-acetate. If your gradient is too steep, these components co-elute and cause localized ESI suppression[7]. Actionable Fix: Flatten the gradient between 30% and 50% organic modifier. This ensures baseline resolution of branched-chain SCFAs (isovaleric vs. valeric acid) and separates them from the early-eluting reagent front[8].

Part 3: Experimental Protocols & Workflows

To definitively troubleshoot your assay, you must decouple physical extraction loss from mass spectrometric ion suppression. Implement the following self-validating workflow.

Experimental workflow for isolating Matrix Effect (ME) from Recovery (RE).

Protocol 1: Quantitative Matrix Effect (ME) & Recovery (RE) Evaluation

• Prepare Set A (Neat): Spike 3-methyl(1,2-13C2)butanoic acid into 50 µL of LC-MS grade water.

• Prepare Set B (Post-Extraction Spike): Extract 50 µL of blank biological matrix using 100 µL of ice-cold acetonitrile. Centrifuge at 15,000 x g for 10 min. Transfer the supernatant and then spike with the 13C2-isovaleric acid standard.

• Prepare Set C (Pre-Extraction Spike): Spike the 13C2-isovaleric acid standard directly into 50 µL of the blank biological matrix. Extract with 100 µL of ice-cold acetonitrile and centrifuge.

• Derivatize all sets using Protocol 2 (below) and analyze via LC-MS/MS.

• Calculate:

  • ME (%) = (Peak Area Set B / Peak Area Set A) × 100. (Values < 80% indicate severe ion suppression).

  • RE (%) = (Peak Area Set C / Peak Area Set B) × 100. (Values < 80% indicate volatility/extraction losses)[4].

Protocol 2: Self-Validating 3-NPH Derivatization Workflow

This protocol utilizes visual and chemical self-validation to ensure the reaction is not quenched by the matrix[1],[9].

• Reagent Preparation:

  • Solution A: 200 mM 3-NPH in 50% aqueous acetonitrile.

  • Solution B: 120 mM EDC containing 6% pyridine in 50% aqueous acetonitrile.

• Reaction: To 50 µL of your extracted sample (from Protocol 1), add 50 µL of Solution A and 50 µL of Solution B.

• Incubation: Vortex thoroughly and incubate at 40°C for 30 minutes.

  • Self-Validation Check: The solution must develop a faint yellow/orange hue. If it remains completely clear, the hydrazine reaction has failed or been quenched by excess matrix acids.

• Quenching: Add 100 µL of 10% formic acid in water. This stabilizes the newly formed 3-nitrophenylhydrazones and neutralizes residual pyridine, preventing it from causing downstream ESI suppression.

Part 4: Quantitative Benchmarks

Use the following table to benchmark your assay's performance. If your metrics fall outside these ranges, revisit the dilution and gradient optimization steps.

Matrix Type	Analytical Method	Expected Matrix Effect (ME %)	Expected Recovery (RE %)	Primary Cause of Suppression / Loss
Human Plasma	Native LC-MS/MS	20 - 40%	50 - 70%	Void volume co-elution, salt competition[4]
Human Plasma	3-NPH LC-MS/MS	90 - 105%	85 - 95%	Minimal; derivatization shifts RT past void[7]
Feces (Undiluted)	3-NPH LC-MS/MS	30 - 50%	40 - 60%	EDC reagent depletion by endogenous acids[2]
Feces (1:20 Dilution)	3-NPH LC-MS/MS	85 - 100%	80 - 95%	Minimal; dilution mitigates matrix competition[2]

References

• High-Throughput RPLC-MS/MS Quantification of Short- and Medium-Chain Fatty Acids - Springer Nature.[Link]

• Implementation of a straightforward derivatization method for the simultaneous analysis of short chain fatty acids and tricarboxylic acid cycle metabolites - DiVA Portal.[Link]

• Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis - Protocols.io.[Link]

• An isotope-labeled chemical derivatization method for the quantitation of short-chain fatty acids in human feces by liquid chromatography-tandem mass spectrometry - NIH / PubMed.[Link]

• Analysis of Short-Chain Fatty Acids/Organic Acids (3-NPH Derivatives) in Fecal Specimens from SPF and Antibiotic-Fed Mice - Shimadzu.[Link]

• A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - NIH / PMC.[Link]

• Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - MDPI.[Link]

• Conversion Reaction of Stable-Isotope Oxygen Labeling of Carboxylic Acids for Accurate Screening LC-MS/MS Assay - ACS Publications.[Link]

Sources

• 1. diva-portal.org [diva-portal.org]
• 2. An isotope-labeled chemical derivatization method for the quantitation of short-chain fatty acids in human feces by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Analysis of Short-Chain Fatty Acids/Organic Acids (3-NPH Derivatives) in Fecal Specimens from SPF and Antibiotic-Fed Mice-C168 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. High-Throughput RPLC-MS/MS Quantification of Short- and Medium-Chain Fatty Acids | Springer Nature Experiments [experiments.springernature.com]
• 9. protocols.io [protocols.io]

optimizing extraction efficiency of 3-methyl(1,2-13C2)butanoic acid from fecal samples

Welcome to the Technical Support Center for Advanced Metabolomics. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical challenges associated with extracting and quantifying 3-methyl(1,2-13C2)butanoic acid (13C2-isovaleric acid) from fecal matrices.

Feces present a highly heterogeneous matrix rich in lipids, proteins, and active microbial enzymes. Furthermore, short-chain and branched-chain fatty acids (SCFAs/BCFAs) are highly hydrophilic and volatile. To achieve robust quantification, your workflow must dynamically control pH, optimize partition coefficients, and utilize derivatization strategies that prevent isotope scrambling.

Workflow Visualization

Optimized extraction and derivatization workflow for 13C-labeled SCFAs from fecal matrices.

Troubleshooting Guides & FAQs

Q1: We are experiencing severe loss of 3-methyl(1,2-13C2)butanoic acid during the sample drying and concentration phases. How can we prevent this? Causality & Solution: 3-methylbutanoic acid has a high vapor pressure. If the fecal homogenate is neutral or acidic, the molecule exists as a volatile free acid and will be lost during lyophilization or vacuum concentration. To prevent this, you must alkalinize the sample prior to any drying steps. Adding sodium hydroxide (NaOH) converts the volatile acid into its non-volatile sodium salt (sodium 3-methylbutanoate), effectively locking it in the aqueous phase[1]. Once drying is complete, you can re-acidify the sample immediately prior to organic extraction.

Q2: Our recovery rates using liquid-liquid extraction (LLE) with methyl tert-butyl ether (MTBE) are inconsistent and often below 60%. How do we optimize the partition coefficient? Causality & Solution: Even when acidified to their protonated state (pH < 3 using HCl), SCFAs remain highly hydrophilic, resulting in a suboptimal partition coefficient into organic solvents like MTBE[2]. To drive the 13C2-isovaleric acid into the organic layer, you must implement a "salting-out" effect. Adding a salt saturates the aqueous phase, decreasing the solubility of the SCFA. Sodium dihydrogen phosphate (NaH₂PO₄) is superior to sodium chloride (NaCl) for this purpose because it provides critical pH stability (buffering the solution at an optimal pH of 2.0) and minimizes matrix interference during phase separation[3].

Q3: We are choosing between GC-MS and LC-MS/MS for quantifying the 13C2-labeled isovaleric acid. Which derivatization strategy yields the highest sensitivity while preserving the isotope label? Causality & Solution: Underivatized SCFAs suffer from poor chromatographic peak shape (tailing) and low ionization efficiency.

• For GC-MS: Use N-tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide (MTBSTFA). MTBSTFA replaces the active carboxylic proton with a tert-butyldimethylsilyl (TBDMS) group, providing excellent thermal stability and distinct mass fragments without risking proton/isotope exchange on the carbon backbone[1]. Alternatively, isobutyl chloroformate can be used for rapid aqueous derivatization[4].

• For LC-MS/MS: Use 3-nitrophenylhydrazine (3-NPH) combined with carbodiimide hydrochloride (EDC·HCl). This converts the carboxylic acid into a 3-nitrophenylhydrazide derivative, drastically improving electrospray ionization (ESI) efficiency in negative ion mode and allowing for highly specific Multiple Reaction Monitoring (MRM) transitions[5].

Q4: How do we account for the massive matrix effects inherent to human/murine fecal samples during absolute quantification? Causality & Solution: Feces contain a complex mixture of lipids, proteins, and bile acids that cause unpredictable ion suppression in the mass spectrometer. Because your target analyte is already isotopically labeled (13C2), you cannot use it as its own internal standard. You must use an orthogonal, heavily labeled surrogate—such as D9-isovaleric acid—spiked into the extraction buffer before homogenization. Furthermore, to ensure parallelism in your calibration curves, use a surrogate matrix (such as distilled water or completely stripped feces) that mimics the extraction recovery of the target biological samples[2].

Self-Validating Experimental Protocol: MTBE Liquid-Liquid Extraction

To ensure absolute trustworthiness, this protocol is designed as a self-validating system . By utilizing a dual-spike internal standard (IS) strategy, you can mathematically isolate extraction efficiency from instrument ionization efficiency.

Step 1: Quenching and Homogenization

• Weigh 50 mg of snap-frozen feces into a bead-beating tube.

• Add 500 µL of ice-cold extraction buffer (e.g., LC-MS grade water).

• Validation Spike 1 (Extraction IS): Add 10 µL of D9-isovaleric acid (known concentration).

• Homogenize using a bead beater for 5 minutes at 4°C, then centrifuge at 13,500 × g for 10 minutes[2]. Transfer the supernatant to a new vial.

Step 2: Acidification and Salting-Out

• Add 50 µL of 1M HCl to the supernatant to ensure the pH drops below 3.0, fully protonating the 3-methyl(1,2-13C2)butanoic acid[2].

• Add 50 mg of NaH₂PO₄ to the solution and vortex until the salt is fully dissolved to maximize the salting-out effect[3].

Step 3: Liquid-Liquid Extraction (LLE)

• Add 500 µL of MTBE to the acidified aqueous mixture[2].

• Vortex vigorously for 10 minutes to ensure maximum surface area contact between the phases.

• Centrifuge at 13,500 × g for 5 minutes at 4°C to break any emulsions and separate the layers.

• Carefully transfer exactly 400 µL of the upper organic (MTBE) layer to a clean autosampler vial.

Step 4: Derivatization (LC-MS/MS Pathway)

• Validation Spike 2 (Instrument IS): Add 10 µL of 13C5-isovaleric acid to the MTBE extract. (Self-Validation Check: The ratio of D9 to 13C5 will definitively calculate your exact extraction recovery rate, independent of MS performance).

• Add 3-NPH (200 mM) and EDC·HCl (120 mM) prepared in pyridine/methanol[5].

• Incubate at 40°C for 30 minutes. Quench the reaction, dry under gentle nitrogen, and reconstitute in 10% aqueous acetonitrile for LC-MS/MS injection.

Quantitative Data Presentation

The following table synthesizes the expected extraction efficiencies and matrix effects based on the physicochemical parameters chosen during sample preparation.

Extraction Solvent	Salting-Out Agent	Aqueous pH	Mean Recovery (%)	Matrix Effect (%)	Analytical Suitability
Water (Direct Injection)	None	Neutral	45.2	60.5	Poor (High ion suppression)
MTBE	None	Acidic (pH 2.0)	72.4	85.1	Moderate
MTBE	NaCl	Acidic (pH 2.0)	88.6	92.3	Good
MTBE	NaH₂PO₄	Acidic (pH 2.0)	98.5	97.8	Excellent (Optimal)
Acetone (SPE)	None	Neutral	95.0	90.2	Good (Requires SPE columns)

Data synthesized from comparative recovery studies on murine and human fecal matrices[2],[3].

References

• Jasbi, P., et al. "Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry." PMC / NIH.
• Agilent Technologies. "GC/MS detection of short chain fatty acids from mammalian feces using automated sample preparation in aqueous solution." Agilent.
• Lee, J., et al. "An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry." PMC / NIH.
• Kim, S., et al. "Analytical factors for eight short-chain fatty acid analyses in mouse feces through headspace solid-phase microextraction–triple quadrupole gas chromatography tandem mass spectrometry." PMC / NIH.
• Zheng, X., et al. "An isotope-labeled chemical derivatization method for the quantitation of short-chain fatty acids in human feces by liquid chromatography–tandem mass spectrometry." ResearchGate.

Sources

• 1. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical factors for eight short-chain fatty acid analyses in mouse feces through headspace solid-phase microextraction–triple quadrupole gas chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]

reducing background interference for 3-methyl(1,2-13C2)butanoic acid quantification

Technical Support Center: Reducing Background Interference for 3-Methyl(1,2- 13 C 2​ )butanoic Acid Quantification

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific analytical bottlenecks associated with quantifying 3-methyl(1,2- 13 C 2​ )butanoic acid (the 13 C 2​ -labeled isotope of isovaleric acid).

Because this branched-chain fatty acid (BCFA) is highly volatile, structurally similar to other short-chain fatty acids (SCFAs), and subject to severe low-mass chemical noise, standard LC-MS/MS workflows often fail. This guide provides field-proven, self-validating methodologies to eliminate isotopic, isobaric, and matrix-derived background interference.

Interference Mitigation Logic

Workflow for mitigating background interference in 13C2-isovaleric acid LC-MS/MS quantification.

Troubleshooting FAQs

FAQ 1: How do I eliminate isotopic background (M+2) from endogenous unlabeled isovaleric acid?

The Challenge: 3-methylbutanoic acid (isovaleric acid) has a monoisotopic mass of 102.068 Da. Your target, 3-methyl(1,2- 13 C 2​ )butanoic acid, has a mass of 104.075 Da (+2 Da). Endogenous unlabeled isovaleric acid contains natural heavy isotopes (primarily 18 O and 13 C), creating a natural M+2 isotopic envelope. If the endogenous concentration in your matrix (e.g., feces or fermentation broth) is high, this natural M+2 signal will directly overlap with your 13 C 2​ analyte channel, artificially inflating your quantification. The Solution:

• High-Resolution Mass Spectrometry (HRMS): Utilize an Orbitrap or Q-TOF system. The exact mass of the 13 C 2​ label (104.0749 Da) differs slightly from the natural 18 O isotope (104.0724 Da). Operating at a resolution of >60,000 allows you to mass-resolve these peaks, physically eliminating the background interference without mathematical correction[1].

• Mathematical Correction (QqQ-MS): If using a triple quadrupole, you must run an unlabeled matrix blank. Calculate the exact M+2/M+0 abundance ratio for the endogenous compound. During data processing, subtract this calculated M+2 contribution from the 13 C 2​ peak area based on the M+0 peak area of the sample.

FAQ 2: My chromatogram shows multiple peaks for the 13 C 2​ -analyte. How do I resolve isobaric interferences?

The Challenge: Isovaleric acid has two major structural isomers: 2-methylbutanoic acid and valeric acid (pentanoic acid). These isomers share the exact same chemical formula (C 5​ H 10​ O 2​ ) and yield identical MS/MS fragmentation patterns. Underivatized, they elute in the void volume of standard reversed-phase columns, causing overlapping peaks and inaccurate integration. The Solution:

• Chemical Derivatization: React the carboxylic acid group with a derivatizing agent like 3-nitrophenylhydrazine (3-NPH) or aniline[2]. This adds a hydrophobic aromatic ring, drastically increasing retention on a C18 column.

• Optimized Gradient: Because the derivatized isomers now interact strongly with the stationary phase, a shallow UHPLC gradient (e.g., 10% to 30% acetonitrile over 10 minutes) will exploit subtle steric differences, achieving baseline separation of 3-methylbutanoic acid from 2-methylbutanoic acid.

FAQ 3: How can I reduce matrix effects and chemical noise during sample preparation?

The Challenge: Direct injection or simple protein precipitation leaves high levels of salts and phospholipids in the sample, causing severe ion suppression in the ESI source. Additionally, underivatized SCFAs are highly volatile and easily lost during the nitrogen drying steps of standard sample prep. The Solution:

• Pre-derivatization Extraction: Perform a Liquid-Liquid Extraction (LLE) using methyl tert-butyl ether (MTBE) under acidic conditions (pH < 3). The low pH protonates the SCFAs, driving them into the organic layer while leaving salts behind.

• In-Solution Derivatization: Add your derivatization reagents (e.g., EDC and 2-picolylamine) directly to the extract before any drying steps. The derivatized 13 C 2​ -isovaleric acid is non-volatile, allowing you to safely dry the sample under nitrogen to concentrate it without analyte loss[3].

Step-by-Step Methodology: Self-Validating Derivatization & LC-MS/MS Protocol

This protocol utilizes 3-NPH derivatization, which shifts the analyte mass out of the low-m/z chemical noise region, ensuring high signal-to-noise (S/N) and eliminating volatility.

Phase 1: Sample Aliquoting & Isotope Spiking

• Thaw 50 µL of serum or fecal homogenate on ice.

• Self-Validation Checkpoint: Spike the sample with 10 µL of an orthogonal internal standard, such as Isovaleric-d9 acid[4].

  • Causality: This allows you to isolate where signal loss occurs. If the d9 signal is low but the 13 C 2​ spike is normal, extraction failed. If both are low, derivatization efficiency was compromised by matrix pH.

Phase 2: Acidification & Extraction 3. Add 10 µL of 1 M HCl to lower the pH < 3. 4. Add 500 µL of cold MTBE. Vortex for 5 minutes and centrifuge at 14,000 x g for 5 minutes. 5. Transfer 400 µL of the upper organic layer to a new glass LC vial.

Phase 3: Chemical Derivatization 6. Add 50 µL of 200 mM 3-NPH (in 50% aqueous acetonitrile) and 50 µL of 120 mM EDC (with 6% pyridine as a catalyst). 7. Incubate at 40°C for 30 minutes.

• Causality: EDC acts as a zero-length crosslinker that activates the sterically hindered carboxyl group of the BCFA. This allows the primary amine of 3-NPH to perform a nucleophilic attack, forming a stable hydrazone. This conversion eliminates the volatility of the SCFA and introduces a highly ionizable moiety that drastically improves ESI efficiency.

Phase 4: Quenching & LC-MS/MS Analysis 8. Quench the unreacted EDC by adding 20 µL of 200 mM formic acid. 9. Dry the mixture under a gentle stream of nitrogen at room temperature. 10. Reconstitute in 100 µL of 10% acetonitrile in water. 11. Inject 2 µL onto a sub-2 µm C18 UHPLC column using a shallow gradient of Water (0.1% FA) and Acetonitrile (0.1% FA) to resolve the 2-methylbutanoic acid isomer.

Quantitative Data Presentation: Derivatization Strategies

To select the best approach for your specific background interference level, compare the quantitative metrics of common SCFA derivatization strategies below:

Derivatization Strategy	Added Mass (Da)	Chromatographic Resolution (Isomers)	Typical LLOQ	Background Interference Level
Underivatized (None)	0	Poor	1–5 µM	High (Low m/z noise, volatility loss)
Aniline	+75	Good	100–300 nM	Low (Shifts m/z to ~178)
2-Picolylamine (2-PA)	+90	Excellent	5–20 nM	Very Low (High ESI+ efficiency)
3-NPH	+135	Excellent	10–50 nM	Low (Shifts m/z to ~238)

References

2.[2] Title: Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry Source: PLOS ONE URL: [Link]

3.[3] Title: Quantifying Gut Microbial Short-Chain Fatty Acids and Their Isotopomers in Mechanistic Studies Using a Rapid, Readily Expandable LC–MS Platform Source: Analytical Chemistry URL: [Link]

4.[4] Title: Isovaleric-d9-acid | CAS 344298-81-3 Source: ResolveMass Laboratories Inc. URL: [Link]

Sources

• 1. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]
• 2. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry | PLOS One [journals.plos.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. resolvemass.ca [resolvemass.ca]

preventing isotopic exchange of 3-methyl(1,2-13C2)butanoic acid during derivatization

Technical Support Center: Troubleshooting Isotopic Stability of 13C-Labeled Short-Chain Fatty Acids

Welcome to the Application Support Center. This module is designed for researchers and drug development professionals quantifying short-chain fatty acids (SCFAs) via mass spectrometry. Here, we address a critical troubleshooting scenario: the suspected "isotopic exchange" or signal loss of 3-methyl(1,2-13C2)butanoic acid (isovaleric acid) during pre-analytical derivatization.

FAQ Section 1: Mechanistic Truths & Causality

Q: Is my 3-methyl(1,2-13C2)butanoic acid undergoing isotopic exchange with environmental carbon during derivatization? A: No. This is a common chemical misconception. The 13C isotopes at the C1 (carboxyl) and C2 (alpha) positions of 3-methylbutanoic acid are covalently locked into the carbon skeleton. Unlike deuterium (2H) labels at the alpha-carbon—which are highly susceptible to hydrogen/deuterium (H/D) exchange via enolization under acidic or basic conditions—carbon-carbon and carbon-oxygen (for the carbon atom itself) bonds do not undergo spontaneous isotopic exchange under standard mild derivatization conditions[1]. If you are observing a decrease in your M+2 signal relative to the M+0 (unlabeled) signal, you are not experiencing chemical exchange. Instead, you are likely facing exogenous contamination, kinetic isotope fractionation, or matrix interferences.

Q: If the 13C isn't exchanging, what is causing the apparent loss of isotopic enrichment (skewed M+2/M+0 ratio)? A: The apparent "loss" of the 13C label during SCFA derivatization is almost always traced back to one of three root causes:

• Exogenous Contamination (The "Dilution" Effect): Isovaleric acid is a ubiquitous environmental contaminant present in sweat, bacterial metabolism, and laboratory air. Introduction of natural abundance (12C) 3-methylbutanoic acid during sample preparation artificially inflates the M+0 signal, making it appear as though the 13C2 standard has "lost" its label.

• Kinetic Isotope Effects (KIE): The heavier 13C atoms slightly alter the zero-point energy of the molecule. During derivatization, the lighter 12C isotopologue reacts marginally faster than the 13C2 isotopologue[1]. If your derivatization reaction does not reach 100% completion, the final derivatized pool will be fractionated, artificially skewing the ratio.

• Volatility Losses (Absolute Signal Loss): SCFAs are highly volatile. Traditional GC-MS derivatization methods require drying down the sample, which can lead to massive losses of the free acid before it is ever derivatized[2].

Diagnostic Workflow

To isolate the exact cause of your signal loss, follow this self-validating diagnostic logic tree:

Caption: Logic tree for diagnosing apparent isotopic loss during SCFA derivatization.

Data Presentation: Differential Diagnosis

Observed Issue	Root Cause	Diagnostic Indicator	Corrective Action
Apparent Isotopic Dilution	Exogenous Contamination	High M+0 signal detected in the method/reagent blank.	Bake glassware at 400°C; use high-purity LC-MS grade solvents; wear fresh gloves.
Skewed M+2/M+0 Ratio	Kinetic Isotope Effect (KIE)	Derivatization yield is < 100% (free acid still detectable).	Increase coupling agent concentration; extend incubation time to drive reaction to completion.
Absolute Signal Loss	Volatilization	Low overall signal for both M+0 and M+2; ratio remains normal.	Abandon dry-down steps; switch to aqueous derivatization (e.g., 3-NPH).

FAQ Section 2: Implementing a Self-Validating Protocol

Q: How can I design a derivatization workflow that prevents volatility loss and eliminates KIE? A: We strongly recommend abandoning traditional GC-MS esterification methods (which require sample drying) in favor of aqueous 3-nitrophenylhydrazine (3-NPH) derivatization for LC-MS/MS[2][3].

By utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a condensing agent, the carboxylic acid group of 3-methylbutanoic acid is activated and coupled to 3-NPH in a purely aqueous environment[4]. Because the reaction is driven to >99% completion under mild heating (40°C), kinetic isotope fractionation is entirely eliminated[1]. Furthermore, the resulting 3-NPH hydrazones are highly stable and provide excellent ionization efficiency in negative-ion electrospray ionization (ESI-)[5].

Standard Operating Procedure: 3-NPH Derivatization of 3-methyl(1,2-13C2)butanoic acid

Causality Checkpoint: This protocol is self-validating. By running a solvent blank alongside your samples, you validate the absence of contamination. By utilizing a molar excess of EDC and heat, you validate the circumvention of KIE.

Reagent Preparation:

• Solution A (Derivatization Reagent): Prepare 50 mM 3-NPH in 50:50 Acetonitrile:Water[4].

• Solution B (Condensing Agent): Prepare 120 mM EDC in 50:50 Acetonitrile:Water containing 6% Pyridine (acts as a catalyst)[2][4].

• Quenching Solution: Prepare LC-MS grade water containing 5% Formic Acid[4].

Step-by-Step Workflow:

• Extraction: Aliquot 50 µL of the biological sample (e.g., serum or fecal supernatant) into a low-bind microcentrifuge tube[4].

• Internal Standard Spiking: Add 10 µL of the 3-methyl(1,2-13C2)butanoic acid internal standard working solution. Crucial: Spike before any precipitation steps to account for matrix recovery.

• Protein Precipitation: Add 150 µL of cold Acetonitrile. Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 50 µL of the supernatant to a fresh vial.

• Derivatization: Add 50 µL of Solution A (3-NPH) and 50 µL of Solution B (EDC/Pyridine) to the supernatant[4].

• Incubation (KIE Elimination): Seal the vials and incubate in a heating block at 40°C for exactly 30 minutes[4]. Causality: This specific temperature and time combination ensures 100% conversion of the SCFA to its hydrazone derivative, preventing KIE fractionation.

• Quenching: Place vials on ice. Add 250 µL of the Quenching Solution (5% Formic Acid) to neutralize the pyridine and halt the EDC coupling[4].

• Analysis: Inject directly onto an LC-HRMS or LC-MS/MS system operating in negative ion mode[4][5].

Caption: Self-validating 3-NPH derivatization workflow for 13C2-labeled SCFAs.

Data Presentation: Quantitative QC Metrics for 3-NPH Derivatization

Parameter	Target Value	Scientific Rationale
Reaction Yield	> 99%	Complete conversion is mandatory to prevent primary/secondary KIE isotopic fractionation.
Incubation Temp	40°C	Balances reaction kinetics; higher temperatures risk degradation, lower temperatures risk KIE.
Blank M+0 Level	< LLOQ	Validates the absence of environmental isovaleric acid contamination.
Linear Dynamic Range	0.1 – 500 µM	Ensures the detector is not saturated, which can artificially skew isotopic ratios[6].

References

• High-Throughput RPLC-MS/MS Quantification of Short- and Medium-Chain Fatty Acids. Springer Nature. URL: [Link]

• Analysis of Short-Chain Fatty Acids/Organic Acids (3-NPH Derivatives) in Fecal Specimens. Shimadzu. URL: [Link]

• LC/MS/MS Method Package for Short Chain Fatty Acids. Shimadzu Asia Pacific. URL: [Link]

• Implementation of a straightforward derivatization method for the simultaneous analysis of short chain fatty acids and tricarboxylic acid cycle metabolites. DiVA Portal. URL:[Link]

• Targeted analysis of Short Chain Fatty Acids (SCFAs) in human serum using derivatization and LC-HRMS analysis. KU Leuven / Lirias. URL:[Link]

• Practical and theoretical considerations in the gas chromatography/combustion/isotope ratio mass spectrometry δ13C analysis of small polyfunctional compounds. ResearchGate. URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Short-Chain Fatty Acids/Organic Acids (3-NPH Derivatives) in Fecal Specimens from SPF and Antibiotic-Fed Mice-C168 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. LC/MS/MS Method Package for Short Chain Fatty Acids : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]
• 5. diva-portal.org [diva-portal.org]
• 6. High-Throughput RPLC-MS/MS Quantification of Short- and Medium-Chain Fatty Acids | Springer Nature Experiments [experiments.springernature.com]

Safety & Regulatory Compliance

Operational Guide: Safe Handling and Disposal of 3-methyl(1,2-13C2)butanoic acid

As a Senior Application Scientist, I recognize that handling isotopically labeled volatile fatty acids requires a rigorous synthesis of chemical safety and logistical precision. 3-methyl(1,2-13C2)butanoic acid—a stable isotope-labeled derivative of isovaleric acid—is frequently utilized in metabolic tracing, NMR spectroscopy, and drug development.

The critical operational baseline for this compound is understanding its dual nature: it possesses the severe chemical hazards of a short-chain aliphatic carboxylic acid, but carries zero radiological risk. Because Carbon-13 (13C) is a stable isotope, its disposal profile is dictated entirely by the physicochemical properties of the parent compound rather than nuclear regulatory protocols.

This guide provides self-validating, step-by-step methodologies to ensure absolute regulatory compliance and laboratory safety during the disposal of 3-methyl(1,2-13C2)butanoic acid.

Physicochemical Properties & Hazard Classification

To design a safe disposal system, we must first quantify the operational parameters of the compound. The data below summarizes the foundational metrics that dictate our container selection and destruction methods.

Table 1: Quantitative Safety & Regulatory Data

Property / Parameter	Value	Reference / Causality
Chemical Name	3-methyl(1,2-13C2)butanoic acid	Active compound.
Parent CAS Number	503-74-2 (Isovaleric acid)	Dictates chemical hazard profile[1].
Isotope Label	13C (Stable, Non-radioactive)	Exempt from radiological disposal protocols[].
Boiling Point	175-177 °C	High boiling point, but emits pungent, corrosive vapors[1].
Flash Point	74 °C (165.2 °F)	Combustible liquid; requires ignition source control[1].
Density	0.925 g/cm³	Floats on water; impacts spill containment strategy[1].
EPA Waste Code	D002 (Corrosivity)	Primary regulatory classification for disposal[3].
UN Transport Number	UN 3265	Corrosive liquid, acidic, organic, n.o.s.[4].

Mechanistic Causality in Handling (The "Why")

Expertise in laboratory safety relies on understanding the causality behind every protocol. We do not simply follow rules; we engineer systems based on molecular behavior.

• Isotopic Stability vs. Radioactivity: Carbon-13 is a naturally occurring, stable isotope. It does not undergo radioactive decay. Therefore, is perfectly safe and legally compliant[]. Segregating it from radioactive isotopes (like 14C or 3H) is a critical self-validating step to prevent false positives in scintillation counting and avoid exorbitant, unnecessary radiological disposal costs.

• Chemical Corrosivity & Reactivity: The carboxylic acid functional group readily donates a proton, causing severe, immediate tissue damage upon contact[4]. Furthermore, it reacts exothermically with bases and3[3]. This directly dictates our strict requirement for non-metallic, acid-resistant containerization.

Step-by-Step Disposal Protocol

This protocol is designed as a self-validating system. Each step includes a verification check to ensure the integrity of the disposal pipeline.

Step 1: Waste Characterization and Segregation

• Action: Confirm that the waste stream contains only 13C-labeled material and no radioactive isotopes.

• Validation: Review the experimental log. If the material was used in an assay alongside 14C or Tritium, it must be diverted to the radiological waste stream. If isolated, proceed to Step 2.

Step 2: Container Selection

• Action: Transfer the waste into a high-density polyethylene (HDPE) or PTFE-lined container.

• Validation: Visually inspect the container to ensure it contains no unlined metal components. Causality: Preventing the generation of explosive hydrogen gas[3].

Step 3: Labeling and Storage

• Action: Affix a hazardous waste label identifying the contents as "3-methyl(1,2-13C2)butanoic acid". Mark the primary hazard as "Corrosive (EPA D002)" and "Combustible"[3].

• Validation: Store the sealed container in a dedicated corrosive safety cabinet. Ensure it is strictly segregated from strong bases, oxidizing agents, and reducing agents[3].

Step 4: Final Destruction

• Action: Transfer to a licensed hazardous waste contractor.

• Validation: Ensure the contractor utilizes4[4]. Causality: The scrubber is mandatory to neutralize the acidic combustion gases (CO2 and organic acid vapors) before environmental release.

Immediate Spill Response Methodology

In the event of a breach, immediate neutralization of the corrosive hazard is prioritized over isotope recovery.

• Evacuation & PPE: Evacuate personnel from the immediate area. Don heavy-duty nitrile or neoprene gloves, a chemical-resistant lab coat, and chemical splash goggles[4].

• Source Control: Eliminate all sources of ignition. The compound is combustible with a flash point of 74 °C[1].

• Containment & Absorption: Cover the spill with an inert, non-combustible absorbent material such as dry sand, diatomaceous earth, or a commercial acid binder[1].

  • Critical Causality:Never use sawdust or paper towels for concentrated acid spills. The exothermic degradation of organic absorbents by the acid can ignite combustible materials.

• Collection: Mechanically scoop the absorbed mixture using non-sparking tools and place it into a designated, sealable HDPE hazardous waste container[1].

• Site Decontamination: Wash the contaminated surface with copious amounts of water to dilute residual acidity, collecting all rinsate as hazardous waste[1].

Disposal Logic Visualization

The following decision tree illustrates the operational logic for processing stable isotope-labeled acidic waste, ensuring that radiological and chemical hazards are properly triaged.

Disposal workflow for 3-methyl(1,2-13C2)butanoic acid, emphasizing stable isotope chemical handling.

References

• Isovaleric acid - Safety Data Sheet, Sigma-Aldrich via vu.nl.
• Isovaleric Acid - Safety Data Sheet, Agilent Technologies.
• SAFETY DATA SHEET - Isovaleric Acid, TCI Chemicals.
• How to Dispose the Waste from Isotope Labeling, BOC Sciences.
• Isovaleric acid - Safety Data Sheet, Santa Cruz Biotechnology.

Sources

• 1. agilent.com [agilent.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. bio.vu.nl [bio.vu.nl]

Personal protective equipment for handling 3-methyl(1,2-13C2)butanoic acid

As a Senior Application Scientist, I frequently consult with drug development teams and metabolic researchers on the integration of stable isotope-labeled short-chain fatty acids (SCFAs) into their workflows. 3-Methyl(1,2-13C2)butanoic acid (the 13C-labeled variant of isovaleric acid) presents a unique intersection of operational challenges: it is highly corrosive, profoundly malodorous, and economically valuable due to its isotopic enrichment.

While the 13C label introduces no radiological hazard (as Carbon-13 is a stable isotope), the base molecule's physicochemical properties demand rigorous engineering controls and precise Personal Protective Equipment (PPE) strategies to ensure both operator safety and experimental integrity.

Physicochemical Profile & Hazard Causality

Understanding the physical behavior of 3-methylbutanoic acid is the foundation of our safety strategy. The molecule is a volatile organic acid that readily vaporizes at room temperature, releasing an intensely pungent, lingering odor (often described as rancid cheese or sweaty feet) that can contaminate a laboratory environment if mishandled.

Table 1: Quantitative Hazard and Property Summary for 3-Methylbutanoic Acid

Property	Value	Operational Implication
Boiling Point	175 - 177 °C[1]	High boiling point, yet possesses sufficient vapor pressure at room temperature to cause severe olfactory nuisance.
Flash Point	74 - 80 °C (Closed Cup)[1]	Combustible liquid. Must be kept away from static discharge, heat sources, and open flames.
Vapor Pressure	0.38 mmHg at 20 °C	Readily forms corrosive vapors; necessitates continuous and exclusive handling within a certified fume hood.
GHS Classification	Skin Corr. 1B, Eye Dam. 1[2]	Causes severe skin burns and irreversible eye damage; demands strict barrier PPE.

Causality-Driven PPE Strategy

Do not simply don standard laboratory attire when handling this compound. The corrosive nature of this SCFA, combined with its volatility, requires a targeted barrier approach.

• Respiratory Protection: While handling the chemical inside a certified Class II, Type B2 or chemical fume hood is mandatory, an ABEK-rated respirator filter (EN14387) must be immediately available for spill response. Causality: ABEK filters specifically trap acidic gases and organic vapors, neutralizing the corrosive inhalation hazard and the debilitating odor if hood containment fails.

• Hand Protection: Use heavy-duty butyl rubber or laminated film (e.g., Silver Shield) gloves . Causality: Standard nitrile gloves provide only temporary splash protection against concentrated organic acids and will degrade upon prolonged contact. If using nitrile for dexterity during micro-pipetting, use a double-gloving technique and change the outer glove immediately upon suspected contamination.

• Eye & Face Protection: A full face shield worn over tightly fitting, indirect-vented safety goggles [3]. Causality: The vapor is an extreme lacrimator and can cause irreversible corneal damage[2]. Goggles prevent vapor ingress, while the shield protects against physical splashing during pressurized transfers.

• Body Protection: A flame-retardant, chemical-resistant lab coat or apron. Causality: The flash point of ~74-80 °C classifies it as a combustible liquid[1], requiring protection against both chemical burns and potential ignition.

Experimental Protocol: Closed-System Transfer & Weighing

Because 3-methyl(1,2-13C2)butanoic acid is an expensive, isotopically labeled reagent, minimizing loss while preventing vapor escape is critical. This self-validating protocol ensures a zero-loss transfer.

Step-by-Step Methodology:

• Equilibration: Remove the sealed ampoule or septum-capped vial of 3-methyl(1,2-13C2)butanoic acid from storage (-20 °C) and place it in a desiccator within the fume hood.

  • Validation Check: Wait 30 minutes. Condensation on the vial exterior must be completely absent before opening to prevent ambient moisture from degrading the isotopic purity.

• Inert Gas Purging: Connect a Schlenk line or an argon/nitrogen balloon to the vial via a needle.

  • Causality: Purging the headspace prevents oxidative degradation and displaces ambient moisture.

• Syringe Preparation: Use a gas-tight glass syringe with a Teflon (PTFE) plunger. Do not use plastic pipette tips, as the acid can leach plasticizers and contaminate your downstream metabolic assay.

  • Validation Check: Draw 1 mL of argon and depress the plunger against a blocked needle to confirm seal integrity (resistance should be felt).

• Aspiration: Insert the needle through the septum. Slowly aspirate the required volume of the labeled acid.

• Transfer: Transfer the liquid directly into a pre-weighed, septum-sealed reaction flask containing your assay solvent (e.g., anhydrous DMSO or buffer).

  • Causality: Injecting directly into the solvent neutralizes the vapor pressure immediately, preventing odor release and ensuring 100% mass transfer of the 13C label.

Spill Response and Disposal Plan

Isotope-labeled compounds containing stable isotopes (like 13C) do not require radiological waste procedures. However, the chemical hazards remain identical to the unlabeled compound.

• Spill Containment: In the event of a spill, immediately cover the liquid with a non-combustible, inorganic absorbent material such as diatomaceous earth or dry sand[2][4]. Do not use paper towels, as the acid can react with organic materials and the high surface area will accelerate toxic vapor release.

• Neutralization: Carefully apply a weak solid base, such as sodium bicarbonate, to the absorbed spill.

  • Validation Check: The cessation of bubbling (CO2 evolution) confirms the neutralization of the corrosive acid to its safer sodium salt.

• Disposal: Sweep the neutralized absorbent into a dedicated hazardous waste container. The material must be disposed of via a licensed professional waste disposal service, specifically routed for a chemical incinerator equipped with an afterburner and scrubber[5]. Do not flush down the drain or dispose of in municipal waste[2][4][5].

Workflow Visualization

Workflow for safe handling and disposal of 13C-labeled 3-methylbutanoic acid.

References

• MetaSci. Safety Data Sheet Isovaleric acid. Retrieved from: [Link]

• PENTA Chemicals. Isovaleric acid Safety Data Sheet. Retrieved from: [Link]

• Vrije Universiteit Amsterdam. Isovaleric acid - Safety Data Sheet. Retrieved from: [Link]

• Agilent. Isovaleric Acid - Safety Data Sheet. Retrieved from:[Link]

Sources

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. agilent.com [agilent.com]
• 5. bio.vu.nl [bio.vu.nl]